Cas no 5939-37-7 (L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]-)

L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]- structure
5939-37-7 structure
Product Name:L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]-
CAS No:5939-37-7
MF:C20H22N8O6
MW:470.43868303299
CID:369003
PubChem ID:5484402
Update Time:2025-07-11

L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]-
    • 7-Hydroxy Methotrexate
    • X019Z9S1DL
    • AKOS040744575
    • PD060519
    • CS-0109201
    • Glutamic acid, N-(p-(((2,4-diamino-7-hydroxy-6-pteridinyl)methyl)methylamino)benzoyl)-
    • NSC-380963
    • L-Glutamic acid, N-(4-(((2,4-diamino-1,7-dihydro-7-oxo-6-pteridinyl)methyl)methylamino)benzoyl)-
    • DTXSID70891503
    • CHEMBL3544661
    • 5939-37-7
    • DISCONTINUED, Please see H945926
    • HY-130569
    • NSC 380962
    • Q27293136
    • N-(4-(((2,4-Diamino-1,7-dihydro-7-oxo-6-pteridinyl)methyl)methylamino)benzoyl)-L-glutamic acid
    • NSC-380962
    • UNII-X019Z9S1DL
    • N-(4-(((2,4-DIAMINO-7,8-DIHYDRO-7-OXO-6-PTERIDINYL)METHYL)METHYLAMINO)BENZOYL)-L-GLUTAMIC ACID
    • L-GLUTAMIC ACID, N-(4-(((2,4-DIAMINO-7,8-DIHYDRO-7-OXO-6-PTERIDINYL)METHYL)METHYLAMINO)BENZOYL)-
    • (S)-2-(4-(((2,4-Diamino-7-oxo-7,8-dihydropteridin-6-yl)methyl)(methyl)amino)benzamido)pentanedioic acid
    • 7-Hydroxymethotrexat
    • NSC 380963
    • 7-Hydroxymethotrexate
    • (2S)-2-[[4-[(2,4-diamino-7-oxo-8H-pteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioic acid
    • Inchi: 1S/C20H22N8O6/c1-28(8-12-18(32)26-16-14(23-12)15(21)25-20(22)27-16)10-4-2-9(3-5-10)17(31)24-11(19(33)34)6-7-13(29)30/h2-5,11H,6-8H2,1H3,(H,24,31)(H,29,30)(H,33,34)(H5,21,22,25,26,27,32)/t11-/m0/s1
    • InChI Key: HODZDDDNGRLGSI-NSHDSACASA-N
    • SMILES: OC([C@H](CCC(=O)O)NC(C1C=CC(=CC=1)N(C)CC1C(NC2=C(C(N)=NC(N)=N2)N=1)=O)=O)=O

Computed Properties

  • Exact Mass: 470.16600
  • Monoisotopic Mass: 470.166
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 830
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 226A^2
  • XLogP3: -0.8

Experimental Properties

  • Density: 1.4416 (rough estimate)
  • Melting Point: 230°C dec.
  • Boiling Point: 571.95°C (rough estimate)
  • Refractive Index: 1.6910 (estimate)
  • PSA: 230.77000
  • LogP: 1.52730

L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]- Security Information

  • RTECS:MA1000000
  • Storage Condition:−20°C

L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]- Pricemore >>

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L-Glutamic acid,N-[4-[[(2,4-diamino-7,8-dihydro-7-oxo-6-pteridinyl)methyl]methylamino]benzoyl]- Production Method

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